Cas no 1897798-04-7 (tert-butyl N-1-(2-hydroxypropyl)cyclobutylcarbamate)
tert-butyl N-1-(2-hydroxypropyl)cyclobutylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-1-(2-hydroxypropyl)cyclobutylcarbamate
- EN300-1893071
- tert-butyl N-[1-(2-hydroxypropyl)cyclobutyl]carbamate
- SCHEMBL14744276
- 1897798-04-7
-
- Inchi: 1S/C12H23NO3/c1-9(14)8-12(6-5-7-12)13-10(15)16-11(2,3)4/h9,14H,5-8H2,1-4H3,(H,13,15)
- InChI Key: DYOJMETZIBENMO-UHFFFAOYSA-N
- SMILES: OC(C)CC1(CCC1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 229.16779360g/mol
- Monoisotopic Mass: 229.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 58.6Ų
tert-butyl N-1-(2-hydroxypropyl)cyclobutylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1893071-0.05g |
tert-butyl N-[1-(2-hydroxypropyl)cyclobutyl]carbamate |
1897798-04-7 | 0.05g |
$948.0 | 2023-09-18 | ||
| Enamine | EN300-1893071-0.1g |
tert-butyl N-[1-(2-hydroxypropyl)cyclobutyl]carbamate |
1897798-04-7 | 0.1g |
$993.0 | 2023-09-18 | ||
| Enamine | EN300-1893071-0.25g |
tert-butyl N-[1-(2-hydroxypropyl)cyclobutyl]carbamate |
1897798-04-7 | 0.25g |
$1038.0 | 2023-09-18 | ||
| Enamine | EN300-1893071-0.5g |
tert-butyl N-[1-(2-hydroxypropyl)cyclobutyl]carbamate |
1897798-04-7 | 0.5g |
$1084.0 | 2023-09-18 | ||
| Enamine | EN300-1893071-1.0g |
tert-butyl N-[1-(2-hydroxypropyl)cyclobutyl]carbamate |
1897798-04-7 | 1g |
$1014.0 | 2023-06-03 | ||
| Enamine | EN300-1893071-2.5g |
tert-butyl N-[1-(2-hydroxypropyl)cyclobutyl]carbamate |
1897798-04-7 | 2.5g |
$2211.0 | 2023-09-18 | ||
| Enamine | EN300-1893071-5.0g |
tert-butyl N-[1-(2-hydroxypropyl)cyclobutyl]carbamate |
1897798-04-7 | 5g |
$2940.0 | 2023-06-03 | ||
| Enamine | EN300-1893071-10.0g |
tert-butyl N-[1-(2-hydroxypropyl)cyclobutyl]carbamate |
1897798-04-7 | 10g |
$4360.0 | 2023-06-03 | ||
| Enamine | EN300-1893071-1g |
tert-butyl N-[1-(2-hydroxypropyl)cyclobutyl]carbamate |
1897798-04-7 | 1g |
$1129.0 | 2023-09-18 | ||
| Enamine | EN300-1893071-5g |
tert-butyl N-[1-(2-hydroxypropyl)cyclobutyl]carbamate |
1897798-04-7 | 5g |
$3273.0 | 2023-09-18 |
tert-butyl N-1-(2-hydroxypropyl)cyclobutylcarbamate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on tert-butyl N-1-(2-hydroxypropyl)cyclobutylcarbamate
Professional Introduction to Tert-butyl N-1-(2-hydroxypropyl)cyclobutylcarbamate (CAS No. 1897798-04-7)
Tert-butyl N-1-(2-hydroxypropyl)cyclobutylcarbamate, with the CAS number 1897798-04-7, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal applications. The structural features of this molecule, particularly the tert-butyl group and the N-1-(2-hydroxypropyl)cyclobutyl moiety, contribute to its unique chemical properties and potential biological activities.
The synthesis of Tert-butyl N-1-(2-hydroxypropyl)cyclobutylcarbamate involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The introduction of the tert-butyl group enhances the stability of the carbamate moiety, making it more resistant to hydrolysis under physiological conditions. This stability is crucial for the development of pharmaceutical agents that need to maintain their integrity over time.
The N-1-(2-hydroxypropyl)cyclobutyl part of the molecule introduces a hydrophilic component, which can improve solubility in aqueous environments. This property is particularly valuable in drug design, as it allows for better absorption and distribution within the body. Additionally, the cyclobutyl ring can influence the electronic and steric properties of the molecule, making it a valuable scaffold for further derivatization and functionalization.
In recent years, there has been growing interest in carbamates as pharmacophores due to their ability to interact with biological targets in multiple ways. Tert-butyl N-1-(2-hydroxypropyl)cyclobutylcarbamate has shown promise in preliminary studies as a potential intermediate in the development of novel therapeutic agents. Its unique structural features make it a candidate for further exploration in areas such as anti-inflammatory, analgesic, and neuroprotective applications.
The use of computational chemistry and molecular modeling techniques has been instrumental in understanding the interactions between Tert-butyl N-1-(2-hydroxypropyl)cyclobutylcarbamate and biological targets. These studies have provided insights into how the molecule can be optimized for better efficacy and reduced side effects. The combination of experimental data and computational predictions has been crucial in guiding the design of next-generation pharmaceuticals.
One of the most exciting aspects of this compound is its potential role in drug discovery. The structural motifs present in Tert-butyl N-1-(2-hydroxypropyl)cyclobutylcarbamate are reminiscent of known bioactive molecules, suggesting that it could be a valuable starting point for developing new drugs. Researchers are exploring various synthetic routes to modify this compound, aiming to enhance its pharmacological properties while maintaining its core structure.
The development of new pharmaceuticals is a complex process that requires interdisciplinary collaboration. Chemists, biologists, and pharmacologists must work together to identify promising candidates like Tert-butyl N-1-(2-hydroxypropyl)cyclobutylcarbamate and translate their potential into safe and effective treatments. The ongoing research in this area is driven by the need for innovative solutions to pressing medical challenges.
In conclusion, Tert-butyl N-1-(2-hydroxypropyl)cyclobutylcarbamate (CAS No. 1897798-04-7) represents a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in shaping the future of medicine.
1897798-04-7 (tert-butyl N-1-(2-hydroxypropyl)cyclobutylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)